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Introduction

X-34 is a highly fluorescent, lipophilic derivative of Congo red utilized extensively in Alzheimer's

disease (AD) research to label pathological protein aggregates.[1][2][3][4][5][6] Its chemical

structure allows it to cross the blood-brain barrier in vivo and effectively stain amyloid-β (Aβ)

plaques and neurofibrillary tangles (NFTs) in postmortem brain tissue.[2] X-34 binds with high

affinity to the β-pleated sheet conformation characteristic of these amyloid structures, making it

a valuable tool for the visualization and quantification of AD pathology.[3][4][6] This document

provides detailed application notes and protocols for the use of X-34 in Alzheimer's disease

research.

Chemical Properties

The distinct chemical properties of X-34 differentiate it from industrial dyes such as Direct
Yellow 34.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15600396?utm_src=pdf-interest
https://www.medchemexpress.com/x-34.html
https://www.cellsignal.com/products/buffers-dyes/x-34/74193
https://pubmed.ncbi.nlm.nih.gov/17046656/
https://www.researchgate.net/publication/12369855_X-34_A_Fluorescent_Derivative_of_Congo_Red_A_Novel_Histochemical_Stain_for_Alzheimer's_Disease_Pathology
https://pubmed.ncbi.nlm.nih.gov/10950879/
https://www.researchgate.net/publication/6748379_X-34_Labeling_of_Abnormal_Protein_Aggregates_During_the_Progression_of_Alzheimer's_Disease
https://www.cellsignal.com/products/buffers-dyes/x-34/74193
https://pubmed.ncbi.nlm.nih.gov/17046656/
https://www.researchgate.net/publication/12369855_X-34_A_Fluorescent_Derivative_of_Congo_Red_A_Novel_Histochemical_Stain_for_Alzheimer's_Disease_Pathology
https://www.researchgate.net/publication/6748379_X-34_Labeling_of_Abnormal_Protein_Aggregates_During_the_Progression_of_Alzheimer's_Disease
https://www.benchchem.com/product/b15600396?utm_src=pdf-body
https://www.benchchem.com/product/b15600396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property X-34 Direct Yellow 34

Synonym

1,4-Bis(3-carboxy-4-

hydroxyphenylethenyl)benzen

e

C.I. Direct Yellow 34, C.I.

29060

CAS Number 215294-98-7 6420-33-3

Molecular Formula C24H18O6 C37H28N6Na4O15S4

Molecular Weight 402.40 g/mol 1016.87 g/mol

Class
Fluorescent derivative of

Congo red
Double azo dye

Application
Histochemical stain for amyloid

structures

Industrial dye for paper and

textiles

Quantitative Data

X-34 staining allows for the quantitative analysis of amyloid plaque burden in brain tissue,

which is a critical measure in preclinical studies of potential AD therapies.

Parameter Description
Typical
Values/Observations

Excitation Maximum
The wavelength at which X-34

maximally absorbs light.
~367 nm[2]

Emission Maximum

The wavelength at which X-34

maximally emits light

(fluoresces).

~497 nm[2]

Staining Concentration

The working concentration of

X-34 for staining tissue

sections.

25 µM[2]

Staining Time
The incubation time for tissue

sections in the X-34 solution.
30 minutes[2]
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Experimental Protocols
I. Preparation of Staining Solutions

A. X-34 Stock Solution (5 mM)

Prepare the X-34 diluent: 40% Ethanol in distilled water, adjusted to pH 10 with 5M NaOH.[2]

Dissolve the appropriate amount of X-34 powder in the X-34 diluent to achieve a final

concentration of 5 mM.

Store the stock solution at 4°C, protected from light.

B. X-34 Staining Solution (25 µM)

Dilute the 5 mM X-34 stock solution in the X-34 diluent to a final working concentration of 25

µM.[2]

Prepare this solution fresh before each use.

C. Differentiation Buffer

Prepare a solution of 50 mM NaOH in 80% Ethanol.[2]

II. Staining Protocol for Paraffin-Embedded or Frozen Brain Sections

Tissue Preparation:

For frozen sections, cryoprotect paraformaldehyde-fixed tissue by sequential incubation in

15% and 30% sucrose solutions before sectioning.[1]

For paraffin-embedded sections, deparaffinize and rehydrate the tissue sections through a

series of xylene and graded ethanol washes.

Washing: Wash sections for 5 minutes in Phosphate Buffered Saline (PBS).[1]

Staining: Incubate the sections in the 25 µM X-34 staining solution for 30 minutes at room

temperature in the dark.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.cellsignal.com/products/buffers-dyes/x-34/74193
https://www.cellsignal.com/products/buffers-dyes/x-34/74193
https://www.cellsignal.com/products/buffers-dyes/x-34/74193
https://www.medchemexpress.com/x-34.html
https://www.medchemexpress.com/x-34.html
https://www.cellsignal.com/products/buffers-dyes/x-34/74193
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinsing: Briefly rinse the sections five times in distilled water.[1][2]

Differentiation: Incubate the sections in the differentiation buffer for 2 minutes.[2] This step

helps to reduce background staining.

Final Washes: Rinse the sections three times in distilled water.[2]

Mounting and Imaging: Mount the stained sections with a fluorescence-compatible mounting

medium and coverslip. Image the sections using a fluorescence microscope with appropriate

filters for X-34 (Excitation: ~367 nm, Emission: ~497 nm).[2]

Visualizations
Mechanism of X-34 Staining
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Mechanism of X-34 Staining
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X-34 Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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